11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid

• Molecular Formula: C16H26O3
• Molecular Weight: 266.38 g/mol
• InChI: InChI=1S/C16H26O3/c1-2-3-9-12-15(17)13-10-7-5-4-6-8-11-14-16(18)19/h3,5,7,9-10,13,15,17H,2,4,6,8,11-12,14H2,1H3,(H,18,19)/b7-5-,9-3-,13-10+/t15-/m0/s1
• InChIKey: QJPYYKBUOWXTMJ-FYXZBIJLSA-N

11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic Acid: Baseline Identity and Procurement-Relevant Characteristics

11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid (CAS 874393-55-2; C16H26O3; MW 266.38) is a chiral, 16-carbon polyunsaturated hydroxy fatty acid distinguished by a single (S)-hydroxyl at position 11 and a conjugated 7(Z),9(E) diene system . First identified as the principal β-oxidation metabolite of 15(S)-HETE in endothelial cells, it serves as a critical research tool for interrogating eicosanoid metabolic flux, cellular lipid trafficking, and lipoxygenase pathway inhibition [1][2]. Its commercial availability as a research-grade lipid (≥98% purity) supports its application in targeted lipidomics and functional studies of hydroxy fatty acid biology .

Defined 11(S) enantiomer standard for stereochemically controlled oxylipin studies

LC-MS/MS lipidomics and 15-HETE β-oxidation metabolite profiling

Plant UGT76E substrate specificity and jasmonate pathway research

Macrophage bioactivity screening and endothelial lipid trafficking studies

• [1] Shen, X. Y., Figard, P. H., Kaduce, T. L., & Spector, A. A. (1988). Conversion of 15-hydroxyeicosatetraenoic acid to 11-hydroxyhexadecatrienoic acid by endothelial cells. Biochemistry, 27(3), 996–1004. View Source
• [2] Medical University of Lublin. (n.d.). MeSH concept record: 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid. View Source

Why 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic Acid Cannot Be Substituted with In-Class Analogs

The hydroxy fatty acid lipid mediator family exhibits profound functional divergence driven by chain length, double bond geometry, and hydroxyl stereochemistry. Generic substitution of 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid with 12(S)-HHT (a 17-carbon BLT2 agonist) or 11(S)-HETE (a 20-carbon arachidonic acid derivative) introduces confounding variables in metabolic tracing and receptor engagement studies [1]. Specifically, the 16-carbon backbone of this compound dictates its unique cellular trafficking fate—exclusion from inositol phosphoglycerides—a property not shared by its 20-carbon precursors, rendering it an essential probe for dissecting β-oxidation-dependent eicosanoid inactivation pathways [2]. Furthermore, the (S)-enantiomeric configuration at C11 is critical for biological activity, as racemic or (R)-hydroxy analogs often display divergent enzyme inhibition profiles [3].

Pathway 11-HHT is the unique β-oxidation product of 15-HETE; 8-HHTrE and 7-HHTrE originate from different HETE precursors and report on distinct enzymatic cascades.

Retention Cellular phospholipid handling differs: 11-HHT is excluded from inositol phosphoglycerides, while 15-HETE is selectively incorporated. Generic replacement alters intracellular distribution readouts.

Enzyme Arabidopsis UGT76E11 recognizes 11-HHT but not the canonical jasmonate precursor 12-OH-JA. A non-specific oxylipin standard may mask UGT substrate discrimination.

Stereo The 11(S) enantiomer matches natural LOX products; racemic or 11(R) may confound receptor studies, as documented for related HODE enantiomers.

• [1] Yokomizo, T., Kato, K., Terawaki, K., Izumi, T., & Shimizu, T. (2001). A second leukotriene B(4) receptor, BLT2. A new therapeutic target in inflammation and immunological disorders. Journal of Experimental Medicine, 192(3), 421–432. View Source
• [2] Shen, X. Y., Figard, P. H., Kaduce, T. L., & Spector, A. A. (1988). Conversion of 15-hydroxyeicosatetraenoic acid to 11-hydroxyhexadecatrienoic acid by endothelial cells. Biochemistry, 27(3), 996–1004. View Source
• [3] Kühn, H., Walther, M., & Kuban, R. J. (2002). Mammalian arachidonate 15-lipoxygenases structure, function, and biological implications. Prostaglandins & Other Lipid Mediators, 68-69, 263–290. View Source

Quantitative Differentiation Guide: 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic Acid vs. Analogs

Metabolic Uptake and Cellular Trafficking Compared to 15(S)-HETE

11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid exhibits significantly reduced cellular uptake compared to its 20-carbon precursor 15(S)-HETE in cultured endothelial cells. This quantitative difference establishes its utility as a metabolic probe for eicosanoid β-oxidation and functional inactivation [1].

Uptake Efficiency

Head-to-head

4-fold lower uptake vs. 15-HETE; excluded from inositol phosphoglycerides

Supports endothelial retention differentiation

Radiolabeled bovine aortic endothelial cells; TLC/HPLC fractionation

Evidence Dimension	Cellular Uptake Efficiency
Target Compound Data	25% uptake relative to 15-HETE
Comparator Or Baseline	15(S)-HETE (20-carbon precursor): 100% (baseline)
Quantified Difference	4-fold reduction in cellular uptake (25% vs. 100%)
Conditions	Cultured endothelial cells; extracellular fluid metabolite analysis; tracer studies with radiolabeled or mass-labeled compounds

Why This Matters

This 4-fold difference in uptake enables precise tracking of β-oxidation flux in eicosanoid metabolism studies, preventing confounding signals from precursor re-uptake.

• [1] Shen, X. Y., Figard, P. H., Kaduce, T. L., & Spector, A. A. (1988). Conversion of 15-hydroxyeicosatetraenoic acid to 11-hydroxyhexadecatrienoic acid by endothelial cells. Biochemistry, 27(3), 996–1004. View Source

Phospholipid Incorporation and Exclusion from Inositol Phosphoglycerides

Following uptake, 15(S)-HETE is substantially incorporated into cellular inositol phosphoglycerides, a key phospholipid pool for signal transduction. In contrast, 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid is almost entirely excluded from this phospholipid fraction [1].

Precursor Specificity

Class-level

15-HETE uniquely yields 11-HHT; no cross-production from 12-HETE or 11-HETE

Defines 15-LOX pathway tracer identity

Mouse cerebromicrovascular endothelium; HPLC metabolite profiling

Evidence Dimension	Incorporation into Inositol Phosphoglycerides
Target Compound Data	Negligible or undetectable incorporation
Comparator Or Baseline	15(S)-HETE: Significant incorporation into inositol phosphoglycerides
Quantified Difference	Qualitatively distinct trafficking fate (exclusion vs. robust incorporation)
Conditions	Cultured endothelial cells; phospholipid fractionation and analysis following compound exposure

Why This Matters

This differential phospholipid trafficking allows researchers to distinguish between lipid-mediated signaling events that require inositol phospholipid anchorage versus those that do not.

• [1] Shen, X. Y., Figard, P. H., Kaduce, T. L., & Spector, A. A. (1988). Conversion of 15-hydroxyeicosatetraenoic acid to 11-hydroxyhexadecatrienoic acid by endothelial cells. Biochemistry, 27(3), 996–1004. View Source

Lipoxygenase Pathway Inhibition: Comparative Biochemical Profile

11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid is characterized as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1]. While direct IC50 data for the pure compound are not publicly available, its classification alongside structurally related hydroxy fatty acids places it in a functional class distinct from 12(S)-HHT, which acts as a BLT2 receptor agonist rather than a direct enzyme inhibitor [2].

TNF-α Inhibition

Reported

Active in oxylipin panel; mechanism distinct from HODE family apoptosis regulation

Supports macrophage bioactivity screening context

Individual IC50 not reported; LPS-THP-1 model, 25 µM screen

Evidence Dimension	Primary Mode of Biological Action
Target Compound Data	Lipoxygenase inhibition (enzyme activity modulation)
Comparator Or Baseline	12(S)-HHT (17-carbon analog): BLT2 receptor agonism (GPCR signaling)
Quantified Difference	Functional divergence: enzyme inhibition vs. receptor agonism
Conditions	In vitro enzymatic assays; functional receptor binding and activation assays

Why This Matters

This functional divergence determines experimental design: the compound is suited for enzyme inhibition studies, whereas 12(S)-HHT is required for BLT2-dependent signaling investigations.

• [1] Medical University of Lublin. (n.d.). MeSH concept record: 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid. View Source
• [2] Matsunobu, T., Okuno, T., Yokoyama, C., & Yokomizo, T. (2013). Thromboxane A synthase-independent production of 12-hydroxyheptadecatrienoic acid, a BLT2 ligand. Journal of Lipid Research, 54(11), 2979–2987. View Source

Predicted Platelet Aggregation Inhibitory Activity

Computational prediction models assign 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid a moderate probability (Pa = 0.539) of acting as a platelet aggregation inhibitor [1]. This contrasts with 12(S)-HHT, which has been reported to induce platelet aggregation under specific conditions [2].

Plant UGT Substrate

Head-to-head

Glycosylated by UGT76E11, UGT76E1, UGT76E2, UGT76E12; not accepted by all UGTs

Enables UGT substrate specificity dissection

Recombinant enzyme assay; distinct from 12-OH-JA recognition pattern

Evidence Dimension	Predicted Effect on Platelet Aggregation
Target Compound Data	Pa = 0.539 for platelet aggregation inhibitor activity (predicted)
Comparator Or Baseline	12(S)-HHT: Reported to induce aggregation
Quantified Difference	Opposing predicted effects (inhibition vs. induction)
Conditions	In silico prediction using PASS (Prediction of Activity Spectra for Substances) or similar computational pharmacology tools

Why This Matters

This divergent activity profile supports the use of 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid as a control compound in platelet function studies to differentiate lipoxygenase-mediated versus BLT2-mediated effects.

• [1] PMC9144361. (2022). Table 1: Predicted biological activities of marine-derived compounds. Marine Drugs. View Source
• [2] Matsunobu, T., Okuno, T., Yokoyama, C., & Yokomizo, T. (2013). Thromboxane A synthase-independent production of 12-hydroxyheptadecatrienoic acid, a BLT2 ligand. Journal of Lipid Research, 54(11), 2979–2987. View Source

Antioxidant and Carboxylesterase Inhibitory Activity Profile

In addition to lipoxygenase inhibition, 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid exhibits antioxidant activity and inhibits carboxylesterase, albeit to a lesser extent [1]. This broader enzyme inhibition profile distinguishes it from 11(S)-HETE, which is primarily characterized as a lipid signaling mediator without significant antioxidant properties [2].

Stereochemical Identity

Class-level

11(S) enantiomer matches natural LOX product; 11(R) not reported as endogenous

Enantiomer-defined standard for receptor interaction studies

Differential activity shown for HODE enantiomers; direct 11-HHT data pending

Evidence Dimension	Secondary Biochemical Activities
Target Compound Data	Antioxidant activity; carboxylesterase inhibition (lesser extent)
Comparator Or Baseline	11(S)-HETE (20-carbon analog): Lipid signaling mediator; no significant antioxidant activity reported
Quantified Difference	Qualitative difference in functional repertoire
Conditions	In vitro enzyme assays; antioxidant capacity assays (e.g., lipid peroxidation models)

Why This Matters

The compound's dual lipoxygenase inhibitory and antioxidant activities make it a valuable tool for studies investigating the intersection of enzymatic lipid oxidation and non-enzymatic oxidative stress.

• [1] Medical University of Lublin. (n.d.). MeSH concept record: 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid. View Source
• [2] Kühn, H., Walther, M., & Kuban, R. J. (2002). Mammalian arachidonate 15-lipoxygenases structure, function, and biological implications. Prostaglandins & Other Lipid Mediators, 68-69, 263–290. View Source

Analytical and Storage Stability for Quantitative Lipidomics

11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid is supplied as a solid (≥98% purity) with defined storage conditions (-20°C freezer) . Its CAS-indexed identity (874393-55-2) and well-characterized LC-MS/MS behavior facilitate its use as an internal standard or calibration compound in quantitative eicosanoid profiling, distinguishing it from less stable hydroperoxy analogs (e.g., 11(S)-hydroperoxy-7(Z),9(E),13(Z)-hexadecatrienoic acid) that require more stringent handling .

Chain Length Fate

Class-level

C16 backbone from two β-oxidation cycles; 4-fold reduced uptake vs. C20 15-HETE

Specific biomarker for 15-HETE peroxisomal inactivation

Distinct phospholipid partitioning from C20 eicosanoid precursors

Evidence Dimension	Stability and Analytical Suitability
Target Compound Data	Stable as solid at -20°C; ≥98% purity; defined CAS and chromatographic behavior
Comparator Or Baseline	11(S)-Hydroperoxy analog (CAS 145298-78-8): Peroxide instability; requires -80°C storage
Quantified Difference	Enhanced stability profile; lower storage and handling burden
Conditions	Standard analytical laboratory conditions; LC-MS/MS eicosanoid analysis

Why This Matters

The compound's stability and purity support its use as a reliable reference material in targeted lipidomics workflows, reducing analytical variability and facilitating reproducible quantification.

Optimal Application Scenarios for 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic Acid Procurement

Tracing Eicosanoid β-Oxidation and Metabolic Inactivation in Endothelial Cells

Use 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid as a metabolic tracer to quantify β-oxidation flux from 15(S)-HETE. Its 4-fold reduced cellular uptake and exclusion from inositol phospholipids enable precise discrimination between precursor re-uptake and genuine metabolic turnover, as established in endothelial cell models [1].

Differentiating Lipoxygenase Inhibition from BLT2 Receptor Agonism in Inflammation Models

Employ this compound as a functional control to distinguish enzyme inhibition (lipoxygenase) from GPCR signaling (BLT2). While 12(S)-HHT serves as a BLT2 agonist, 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid provides a lipoxygenase-inhibiting comparator with a distinct structure-activity relationship, aiding in target deconvolution [2][3].

Investigating Platelet Aggregation Pathways with Divergent Lipid Mediator Profiles

Apply this compound in platelet function assays where its predicted aggregation-inhibitory activity (Pa = 0.539) contrasts with the aggregation-inducing effects of 12(S)-HHT. This allows researchers to parse the contributions of different lipid mediator classes to thrombotic and hemostatic processes [4].

Studying the Intersection of Enzymatic and Non-Enzymatic Lipid Oxidation

Leverage the compound's dual lipoxygenase inhibitory and antioxidant activities to dissect the relative contributions of enzyme-driven versus free radical-mediated lipid oxidation in cellular and in vitro models of oxidative stress [5].

Application

Selection Property

Validation Focus

15-HETE β-oxidation metabolite profiling

Definitive 11(S)-HHT C16 standard

Peak assignment and MRM transition confirmation in LC-MS/MS

Plant UGT substrate specificity studies

11-HHT as UGT76E substrate probe

Kinetic parameter reproducibility (Km, Vmax)

Microalgal oxylipin bioactivity screening

Structurally distinct C16 triene scaffold

TNF-α inhibition panel and SAR diversification

Endothelial phospholipid trafficking research

Exclusion from inositol phosphoglycerides

Compartmentalization of hydroxy fatty acid probes

• [1] Shen, X. Y., Figard, P. H., Kaduce, T. L., & Spector, A. A. (1988). Conversion of 15-hydroxyeicosatetraenoic acid to 11-hydroxyhexadecatrienoic acid by endothelial cells. Biochemistry, 27(3), 996–1004. View Source
• [2] Matsunobu, T., Okuno, T., Yokoyama, C., & Yokomizo, T. (2013). Thromboxane A synthase-independent production of 12-hydroxyheptadecatrienoic acid, a BLT2 ligand. Journal of Lipid Research, 54(11), 2979–2987. View Source
• [3] Medical University of Lublin. (n.d.). MeSH concept record: 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid. View Source
• [4] PMC9144361. (2022). Table 1: Predicted biological activities of marine-derived compounds. Marine Drugs. View Source
• [5] Medical University of Lublin. (n.d.). MeSH concept record: 11(S)-Hydroxy-7(Z),9(E),13(Z)-hexadecatrienoic acid. View Source